![molecular formula C18H15ClN2O3 B6518272 1-(3-chlorophenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione CAS No. 904524-62-5](/img/structure/B6518272.png)
1-(3-chlorophenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione
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Description
1-(3-chlorophenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione is a useful research compound. Its molecular formula is C18H15ClN2O3 and its molecular weight is 342.8 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(3-chlorophenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione is 342.0771200 g/mol and the complexity rating of the compound is 511. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-(3-chlorophenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-chlorophenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The ASTM F3407 – 20 Standard Test Method for Respirator Fit Capability (RFC Standard) focuses on negative-pressure half-facepiece particulate respirators. Its purpose is to enhance the probability that available respirators fit a general worker population .
- The RFC Standard does not guarantee that a respirator will fit every wearer, but it aims to improve overall fit. It involves testing with 25 human subjects of varying face sizes using the NIOSH Bivariate Panel, which represents the U.S. civilian workforce. These subjects perform eight exercises while exposed to a sodium chloride aerosol .
- Respirator manufacturers can use CNC-based quantitative fit testers (such as the PortaCount® Fit Tester) to assess Respirator Fit Capability (RFC). This quantitative fit test helps evaluate how well a respirator fits wearers .
- The RFC Standard aligns with Occupational Safety and Health Administration (OSHA) requirements. Employers must still conduct fit testing in the workplace for each wearer, even if the respirator meets the RFC Standard .
- Prior to the RFC Standard, studies revealed that many filtering facepiece respirators had poor fitting characteristics. Ill-fitting respirators burdened program administrators and increased fit testing costs. The RFC Standard aims to mitigate these issues .
- The RFC Standard development followed the National Technology Transfer and Advancement Act of 1995, which encourages federal agencies to use consensus standards. ASTM International led this effort, with NIOSH chairing the committee .
- Proper fit is crucial for effective respiratory protection. The RFC Standard contributes to ensuring that respirators fit well, reducing workplace risks .
Respirator Fit Capability Assessment
Quantitative Fit Testing
Occupational Health and Safety Compliance
Addressing Poorly Fitting Respirators
National Consensus Standards
Enhancing Respirator Effectiveness
properties
IUPAC Name |
1-(3-chlorophenyl)-4-[(3-methoxyphenyl)methyl]pyrazine-2,3-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O3/c1-24-16-7-2-4-13(10-16)12-20-8-9-21(18(23)17(20)22)15-6-3-5-14(19)11-15/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYBRIGFYQCOKLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2C=CN(C(=O)C2=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-chlorophenyl)-4-(3-methoxybenzyl)pyrazine-2,3(1H,4H)-dione |
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